3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-pyrrolidin-1-ylpropan-1-one

• IUPAC Name: 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C16H21NO3/c18-16(17-8-1-2-9-17)7-5-13-4-6-14-15(12-13)20-11-3-10-19-14/h4,6,12H,1-3,5,7-11H2
• InChI Key: JEMDKMABGRSMLM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCC2=CC3=C(C=C2)OCCCO3
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-pyrrolidin-1-ylpropan-1-one, also known as Methylenedioxypyrovalerone (MDPV), is a synthetic cathinone and a psychoactive drug. It is a stimulant that affects the central nervous system and is known to produce euphoria, increased alertness, and stimulation.

Mechanism of Action

MDPV binds to the dopamine and norepinephrine transporters in the brain, blocking their reuptake and leading to increased levels of these neurotransmitters in the synapse. This results in increased stimulation of the central nervous system and the characteristic effects of the drug.
Biochemical and Physiological Effects:
The effects of MDPV on the body include increased heart rate, blood pressure, and body temperature. It can also cause sweating, dilated pupils, and decreased appetite. In high doses, it can lead to seizures, psychosis, and even death.

Advantages and Limitations for Lab Experiments

MDPV has been used in laboratory experiments to study its effects on the brain and behavior. Its ability to increase dopamine and norepinephrine levels in the brain makes it a useful tool for studying the effects of these neurotransmitters. However, due to its addictive and potentially harmful effects, caution must be taken when using MDPV in laboratory settings.

Future Directions

Future research on MDPV could focus on its potential use as a treatment for certain psychiatric disorders, such as depression and attention deficit hyperactivity disorder (ADHD). Additionally, further studies could explore the long-term effects of MDPV use on the brain and behavior, as well as potential treatments for addiction and dependence.

Synthesis Methods

MDPV is synthesized through a multi-step process, starting with the reaction of 3,4-methylenedioxyphenyl-2-propanone with propanone in the presence of hydrochloric acid. This is followed by the reaction of the resulting product with pyrrolidine and potassium carbonate to obtain MDPV.

Scientific Research Applications

MDPV has been used in scientific research to study its effects on the brain and behavior. It has been found to act as a reuptake inhibitor of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. Studies have also shown that MDPV can lead to addiction and dependence, similar to other stimulants such as cocaine and amphetamines.